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Compound of Interest

Compound Name: SR-3677 dihydrochloride

Cat. No.: B3179261

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the preparation of a stock
solution of SR-3677 dihydrochloride, a potent and selective Rho-kinase (ROCK) inhibitor.
Accurate preparation of the stock solution is critical for ensuring the reliability and
reproducibility of experimental results.

Compound Information

SR-3677 dihydrochloride is a small molecule inhibitor with high affinity for ROCK-II over
ROCK-1.[1] It is a valuable tool for studying the cellular processes regulated by Rho-kinases,
including cell adhesion, migration, and proliferation.

Chemical and Physical Properties

A summary of the key properties of SR-3677 dihydrochloride is presented in Table 1. It is
crucial to use the batch-specific molecular weight provided on the product's certificate of
analysis for precise calculations.[2]
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Property Value Source(s)
Molecular Formula C22H24N404-2HCI [2]
Molecular Weight 481.37 g/mol [21[31[4]
Purity =>98% or 299.0% [2][3]
Appearance Powder [3]

CAS Number 1781628-88-3 [2113114]

Solubility and Recommended Solvents

SR-3677 dihydrochloride exhibits good solubility in common laboratory solvents. The choice
of solvent will depend on the specific requirements of the downstream application.

Solubility Data

Solvent Maximum Solubility Source(s)
Water 100 mM [11[2][5]
DMSO (Dimethyl Sulfoxide) 100 mM [1][2]5]

For in vitro studies, DMSO is a commonly recommended solvent for preparing high-
concentration stock solutions.[6] For experiments in aqueous environments, the
dihydrochloride salt's solubility in water is a significant advantage.[6]

Experimental Protocols

This section provides detailed protocols for preparing a stock solution of SR-3677
dihydrochloride in two common solvents: water and DMSO.

Protocol 1: Preparation of a 10 mM Stock Solution in
Water

This protocol is adapted from a standard procedure for preparing aqueous stock solutions.[1]

Materials:
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SR-3677 dihydrochloride powder

Sterile, nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, use the following
calculation:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 0.01 mol/L x 0.001 L x 481.37 g/mol = 4.81 mg

Weigh the compound: Carefully weigh out 4.81 mg of SR-3677 dihydrochloride powder and
transfer it to a sterile microcentrifuge tube.

Add solvent: Add 1 mL of sterile water to the microcentrifuge tube.

Dissolve the compound: Vortex the solution until the powder is completely dissolved. Gentle
warming to 37°C or sonication in an ultrasonic bath for a few minutes can aid dissolution if
necessary.[6]

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.

Protocol 2: Preparation of a 10 mM Stock Solution in
DMSO

This protocol is suitable for applications where the presence of DMSO is acceptable.

Materials:
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SR-3677 dihydrochloride powder

Anhydrous DMSO

Sterile, chemical-resistant tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass: As in Protocol 1, 4.81 mg of SR-3677 dihydrochloride is
required for 1 mL of a 10 mM stock solution.

o Weigh the compound: Accurately weigh 4.81 mg of the compound and place it in a sterile,
chemical-resistant tube.

e Add solvent: Add 1 mL of anhydrous DMSO to the tube.
o Dissolve the compound: Vortex the solution thoroughly until the compound is fully dissolved.

 Aliquot and store: Dispense the stock solution into single-use aliquots.

Storage and Stability

Proper storage is essential to maintain the integrity of the SR-3677 dihydrochloride stock
solution.

Storage Recommendations
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Storage ]
Form Duration Source(s)
Temperature

Room Temperature
Powder ) Upto 3years at -20°C  [2][3][7]
(desiccate) or -20°C

In Solvent (Water or
DMSO)

-80°C Up to 6 months [11[3]

-20°C Up to 1 month [31[5]

It is recommended to store stock solutions at -80°C for long-term use.[1] Always equilibrate
aliquots to room temperature before use and ensure any precipitate is redissolved.[5] Avoid
repeated freeze-thaw cycles.[6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the role of ROCK in cellular signaling and the general
workflow for preparing and using an SR-3677 dihydrochloride stock solution.
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Caption: Simplified RhoA/ROCK signaling pathway and the inhibitory action of SR-3677.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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